[4-(3-Chlorophenyl)sulfanyl-5-isopropyl-1-methyl-imidazol-2-yl]methanol

• CAS RN: 178979-28-7
• Molecular Formula: C14H17ClN2OS
• Molecular Weight: 296.8 g/mol
• IUPAC Name: [4-(3-chlorophenyl)sulfanyl-1-methyl-5-propan-2-ylimidazol-2-yl]methanol
• InChI: InChI=1S/C14H17ClN2OS/c1-9(2)13-14(16-12(8-18)17(13)3)19-11-6-4-5-10(15)7-11/h4-7,9,18H,8H2,1-3H3
• InChI Key: JLFLIZWNURHPRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(N1C)CO)SC2=CC(=CC=C2)Cl

Description

[4-(3-Chlorophenyl)sulfanyl-5-isopropyl-1-methyl-imidazol-2-yl]methanol is a useful research compound. Its molecular formula is C14H17ClN2OS and its molecular weight is 296.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 5.8 ml of concented hydrochloric acid was dissolved 580 mg (1.5 mmol)of 2-benzyloxymethyl-4-(3-chlorophenylthio)-5-isopropyl-1-methyl-1H-imidazole (17ab'), and the mixture was refluxed under heating at 110° C. for 6 hours. The reaction mixture was neutralized with a saturated aqueous solution of sodium hydrogen carbonate, and extracted with methylene chloride. The organic layer was washed with water and dried over sodium sulfate, and the solvent was distilled off under reduced pressure. The crude product was recrystallized from ethyl acetate-isopropyl ether to give 289 mg of the objective Compound I-38 (yield 65%). mp 105-106° C.